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Compound Name: o
aci

Cat. No.: B027788

N-Nitrosothiazolidine-4-carboxylic Acid: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of N-Nitrosothiazolidine-4-carboxylic acid (NTCA),
a derivative of Thiazolidine-4-carboxylic acid (TCA). It covers its chemical properties, formation,
occurrence, toxicological profile, and the analytical methods used for its detection. This
document is intended to be a valuable resource for professionals in research, science, and
drug development.

Introduction

N-Nitrosothiazolidine-4-carboxylic acid (NTCA) is an N-nitroso compound that has garnered
attention due to its presence in various foods and its endogenous formation in the human body.
[1][2] It is a derivative of Thiazolidine-4-carboxylic acid (TCA), which is formed from the
condensation of L-cysteine with aldehydes.[2][3] The study of NTCA is significant for assessing
human exposure to N-nitroso compounds and their precursors.[4][5]

Chemical and Physical Properties

The chemical and physical characteristics of NTCA and its precursor TCA are fundamental to
understanding their behavior in biological and chemical systems.
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N-Nitrosothiazolidine-4- Thiazolidine-4-carboxylic
Property . . .
carboxylic acid (NTCA) acid (TCA)
Molecular Formula C4H6N203S[1] C4H7NO2S
Molecular Weight 162.17 g/mol [1] 133.17 g/mol
CAS Number 88381-44-6[1] 34592-47-7[6]
3-nitroso-1,3-thiazolidine-4- 1,3-thiazolidine-4-carboxylic
IUPAC Name o ,
carboxylic acid[1] acid

NTCA, N-Nitroso-L- , ,
Synonyms ) ) Thioproline[6]
thioproline[1][7]

Appearance Yellow Solid[8] Solid

Melting Point 180 °C[1] Not specified

Formation of N-Nitrosothiazolidine-4-carboxylic
Acid
The formation of NTCA is a two-step process that can occur both in food products and

endogenously.

Step 1: Formation of the Precursor, Thiazolidine-4-carboxylic Acid (TCA) The initial step
involves the reaction between the amino acid L-cysteine and an aldehyde, most commonly
formaldehyde.[2] This condensation reaction readily occurs under physiological conditions to
form the heterocyclic precursor, TCA.[2]

Step 2: Nitrosation of Thiazolidine-4-carboxylic Acid Once formed, TCA can undergo
nitrosation, where a nitroso group (-N=0) is added to the secondary amine of the thiazolidine
ring.[2] This reaction is facilitated by nitrosating agents such as nitrite, which can be derived
from dietary nitrates.[2]

Formation pathway of NTCA from L-Cysteine and Formaldehyde.

Occurrence of NTCA
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NTCA has been identified in a variety of sources, which is indicative of widespread human

exposure.

Source

Concentration Range

Notes

Uncooked Cured Meats

8 to 1400 ppb[9]

Levels were significantly higher
than N-nitrosothiazolidine
(NTHZ).[9]

Smoked Meats

Up to 13,700 ppb[10]

Higher levels found in smoked

vs. non-smoked meats.[10]

Smoked Fish

Traces to higher levels

Found in some smoked fish

samples.[10]

Human Urine

Varies among individuals

Used as a potential biomarker

for exposure to precursors.[2]

[5]

Toxicology and Biological Activity

The toxicological profile of NTCA has been investigated to understand its potential health risks.

Endpoint Result Experimental System
No effect on cell viability at any

Cytotoxicity concentration or incubation HelLa S3 human cell line[11]
period.[11]
Decreased cell growth at 10 ]

Cell Growth HelLa S3 human cell line[11]

mM.[11]

DNA, RNA, Protein Synthesis

No effect up to 3 mM,;
stimulation of DNA synthesis at
10 mM after 24h.[11]

HelLa S3 human cell line[11]

Mutagenicity

Not mutagenic.[11]

HelLa S3 human cell line[11]

Carcinogenicity

Insufficient data for a definitive

conclusion.[12]
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Unlike potent carcinogens such as N-nitrosodimethylamine (NDMA), NTCA has not
demonstrated mutagenicity in the HeLa S3 cell assay.[2][11] Its toxicological profile appears
more aligned with non-carcinogenic N-nitroso compounds like N-nitrosoproline.[2] The
measurement of NTCA in urine is considered a valuable method for assessing exposure to its
precursors, formaldehyde and nitrite.[2][5]

Experimental Protocols
A. Synthesis of N-Nitrosothiazolidine-4-carboxylic acid

A common laboratory synthesis of NTCA involves the reaction of L-thioproline (TCA) with
sodium nitrite under acidic conditions.

Protocol:

» Dissolve L-thioproline in water.

¢ Adjust the pH of the solution to 2 with an appropriate acid.

e Cool the solution in an ice bath.

e Add a solution of sodium nitrite dropwise while maintaining the temperature at 37°C.[11]
 Stir the reaction mixture for a specified period.

e The resulting NTCA can be isolated and purified using standard techniques.

o Characterization of the synthesized NTCA is typically performed using mass spectrometry,
infrared spectroscopy, and 1H-nuclear magnetic resonance spectroscopy.[11]

B. Analytical Methods for Detection and Quantification

The analysis of NTCA in complex matrices like food and biological fluids requires sensitive and
specific analytical methods.

Protocol: HPLC-Thermal Energy Analyzer (TEA)
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o Sample Extraction: The sample is extracted with a solvent mixture such as acetonitrile/glacial
acetic acid.[10]

» Lipid Removal: Fats and lipids are removed through liquid-liquid partitioning with a nonpolar
solvent like isooctane.[10]

o Cleanup: The extract is cleaned up using a solid-phase extraction (SPE) cartridge, such as
basic alumina.[10]

e Analysis: The cleaned-up extract is analyzed by High-Performance Liquid Chromatography
coupled with a Thermal Energy Analyzer (HPLC-TEA), which is highly selective for N-nitroso
compounds.[10]

Confirmation of NTCA identity can be achieved by:
e Gas-liquid chromatography-TEA (GLC-TEA) after trimethylsilylation.[10]
e GLC-mass spectrometry (GLC-MS) after derivatization.[10]

General experimental workflow for the analysis of NTCA.

Logical Relationships and Biomarker Potential

The presence of NTCA in human urine is a direct consequence of exposure to its precursors
and subsequent endogenous synthesis. This relationship makes NTCA a valuable biomarker.

Logical relationship of NTCA as a biomarker of exposure.

Conclusion

N-Nitrosothiazolidine-4-carboxylic acid is a significant N-nitroso compound formed from the
reaction of L-cysteine and aldehydes, followed by nitrosation. While it is found in various foods
and is formed endogenously, current toxicological data suggests it has low cytotoxicity and is
not mutagenic in the tested systems.[11] Its primary importance lies in its role as a potential
biomarker for assessing human exposure to precursors like formaldehyde and nitrites.[2][5]
Further research is warranted to fully elucidate its carcinogenic potential and its role in human
health.[12] The analytical methods detailed in this guide provide a robust framework for the
continued investigation of NTCA in various matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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